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Compound of Interest

Compound Name: 2-Methoxyethyl laurate

Cat. No.: B15347580

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of 2-Methoxyethyl laurate (CAS 6309-52-0),
a chemical compound with applications in various scientific and industrial fields. This document
covers its chemical and physical properties, outlines a detailed experimental protocol for its
synthesis via Fischer esterification, and discusses methods for its purification and
characterization. A significant portion of this guide is dedicated to the potential metabolic fate
and toxicological implications of the 2-methoxyethoxy moiety, a critical consideration for its use
in biological systems. A key feature of this guide is the visualization of a potential signaling
pathway associated with the toxicity of its metabolite, methoxyacetic acid. All quantitative data
is summarized in structured tables for ease of reference.

Chemical and Physical Properties

2-Methoxyethyl laurate, also known as 2-methoxyethyl dodecanoate, is the ester of lauric acid
and 2-methoxyethanol. Its fundamental properties are summarized in the table below.
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Property Value Reference(s)
CAS Number 6309-52-0 [1]
Molecular Formula C15H3003 [1]
Molecular Weight 258.40 g/mol [1]
IUPAC Name 2-methoxyethyl dodecanoate
2-Methoxyethyl laurate,
Synonyms Dodecanoic acid, 2- [1]

methoxyethyl ester

Estimated Boiling Point

333.10 °C @ 760.00 mm Hg

[1]

Estimated Flash Point

117.80 °C (244.04 °F)

[1]

Water Solubility

1.119 mg/L @ 25 °C

(estimated)

[1]

logP (o/w)

5.230 (estimated)

[1]

Synthesis and Purification

The primary method for synthesizing 2-Methoxyethyl laurate is through the Fischer

esterification of lauric acid with 2-methoxyethanol, using an acid catalyst.

Experimental Protocol: Fischer Esterification

This protocol describes a general procedure for the synthesis of 2-Methoxyethyl laurate.

Materials:

2-Methoxyethanol

Lauric acid (Dodecanoic acid)

Concentrated sulfuric acid (H2S0a) or p-toluenesulfonic acid (p-TsOH)

Anhydrous sodium sulfate (Na=S04) or magnesium sulfate (MgSOa4)
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» Diethyl ether or other suitable organic solvent

e Saturated sodium bicarbonate solution (NaHCO3)
e Brine (saturated NaCl solution)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle or oil bath with magnetic stirrer
Separatory funnel

Rotary evaporator

Apparatus for distillation or column chromatography
Procedure:

Reaction Setup: In a round-bottom flask, dissolve lauric acid in an excess of 2-
methoxyethanol (typically 3-5 equivalents).

Catalyst Addition: While stirring, cautiously add a catalytic amount of concentrated sulfuric
acid or p-toluenesulfonic acid to the mixture.

Reflux: Attach a reflux condenser and heat the reaction mixture to reflux. The reaction
progress can be monitored by thin-layer chromatography (TLC) or gas chromatography
(GO).

Workup: After the reaction is complete, allow the mixture to cool to room temperature.
Transfer the mixture to a separatory funnel.

Extraction: Dilute the mixture with diethyl ether. Wash the organic layer sequentially with
water, saturated sodium bicarbonate solution to neutralize the acid catalyst, and finally with
brine.
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» Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate the solvent using a rotary evaporator.

Purification

The crude 2-Methoxyethyl laurate can be purified by one of the following methods:

o Vacuum Distillation: This is a suitable method for large-scale purification. The product is
distilled under reduced pressure to separate it from any non-volatile impurities and unreacted
starting materials.

o Column Chromatography: For smaller-scale purification or to achieve very high purity, silica
gel column chromatography can be employed. A non-polar eluent system, such as a mixture
of hexane and ethyl acetate, is typically used.

Purification Workflow

Synthesis Workflow
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Column Chromatography
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Caption: Synthesis and Purification Workflow for 2-Methoxyethyl Laurate.

Analytical Characterization

The structure and purity of 2-Methoxyethyl laurate can be confirmed using standard analytical
techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b15347580?utm_src=pdf-body
https://www.benchchem.com/product/b15347580?utm_src=pdf-body-img
https://www.benchchem.com/product/b15347580?utm_src=pdf-body
https://www.benchchem.com/product/b15347580?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15347580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The *H NMR spectrum of 2-Methoxyethyl laurate will exhibit characteristic signals
corresponding to the different proton environments in the molecule. The expected chemical
shifts are summarized below.

s Approximate Chemical
Protons Multiplicity

Shift (6, ppm)
CHs- (laurate chain) triplet 0.8-0.9
-(CH2)s- (laurate chain) multiplet 1.2-1.4
-CH2-CH2-C(0O)O- multiplet 1.5-1.7
-CH2-C(0)0O- triplet 2.2-2.3
O-CHs singlet 3.3-34
-O-CHz2-CH2-O- triplet 3.5-3.7
-C(0)O-CHz- triplet 4.1-4.3

Infrared (IR) Spectroscopy

The FT-IR spectrum of 2-Methoxyethyl laurate will show characteristic absorption bands for
the ester functional group.

Approximate Wavenumber

Functional Group Vibration

(cm™)
C=0 (ester) Stretch 1735-1750
C-O (ester) Stretch 1150-1250
C-H (alkane) Stretch 2850-2960

Metabolism and Toxicological Considerations

While specific toxicological data for 2-Methoxyethyl laurate is limited, the safety profile of its
potential hydrolysis product, 2-methoxyethanol, and its primary metabolite, methoxyacetic acid
(MAA), is well-documented. In biological systems, esterases can hydrolyze 2-Methoxyethyl

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b15347580?utm_src=pdf-body
https://www.benchchem.com/product/b15347580?utm_src=pdf-body
https://www.benchchem.com/product/b15347580?utm_src=pdf-body
https://www.benchchem.com/product/b15347580?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15347580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

laurate to lauric acid and 2-methoxyethanol. 2-Methoxyethanol is then metabolized by alcohol
dehydrogenase to methoxyacetaldehyde, which is further oxidized to methoxyacetic acid.

Methoxyacetic acid is a known reproductive and developmental toxicant. Studies have shown
that it can cause testicular atrophy and is teratogenic.

Potential Signaling Pathway of Methoxyacetic Acid
Toxicity

Research suggests that methoxyacetic acid may exert its toxic effects by modulating nuclear
receptor activity. One proposed mechanism involves the potentiation of the androgen receptor
(AR) through a tyrosine kinase signaling pathway that involves phosphatidylinositol 3-kinase

(PI3K)[2]. This dysregulation of androgen signaling could contribute to the observed testicular
toxicity.
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Caption: Metabolic and Potential Toxicological Pathway of 2-Methoxyethyl Laurate.
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Applications

2-Methoxyethyl laurate finds applications in various fields, leveraging its properties as an
ester.

o Cosmetics and Personal Care: Due to its emollient properties, it can be used in skin
conditioning formulations.

¢ Industrial Solvents: Its ester nature suggests potential use as a solvent for resins, dyes, and
other organic materials.

o Plasticizers: Similar to other fatty acid esters, it may find use as a plasticizer for certain
polymers.

o Research Chemical: It serves as a starting material or intermediate in the synthesis of other
chemical entities.

Conclusion

2-Methoxyethyl laurate is a fatty acid ester with a range of potential applications. Its synthesis
is straightforward, employing the well-established Fischer esterification reaction. Standard
analytical techniques can be used for its characterization. A critical consideration for its use,
particularly in contexts involving potential human exposure, is its hydrolysis to 2-
methoxyethanol and subsequent metabolism to the toxicant methoxyacetic acid. Further
research is warranted to fully elucidate the specific biological activities and toxicological profile
of the parent ester. This guide provides a foundational technical overview for professionals
working with or considering the use of 2-Methoxyethyl laurate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Methoxyethyl
Laurate (CAS 6309-52-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15347580#2-methoxyethyl-laurate-cas-6309-52-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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